2-(4-methoxyphenyl)-2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazole

• IUPAC Name: 2-(4-methoxyphenyl)-2-methyl-5-phenyl-3H-1,3,4-thiadiazole
• InChI: InChI=1S/C16H16N2OS/c1-16(13-8-10-14(19-2)11-9-13)18-17-15(20-16)12-6-4-3-5-7-12/h3-11,18H,1-2H3
• InChI Key: XATCDPFTAYKUSH-UHFFFAOYSA-N
• Canonical SMILES: CC1(NN=C(S1)C2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C16H16N2OS
• Molecular Weight: 284.4 g/mol

Description

This compound is a derivative of thiadiazole, which is a heterocyclic compound containing a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms. The presence of the methoxyphenyl and phenyl groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely show the thiadiazole ring connected to a phenyl ring and a methoxyphenyl ring. The exact structure and conformation would depend on the specific positions of these groups on the thiadiazole ring.

Chemical Reactions Analysis

Thiadiazoles can participate in a variety of chemical reactions, particularly those involving the nitrogen and sulfur atoms in the ring. They can act as ligands in coordination chemistry, and can undergo reactions such as alkylation, acylation, and halogenation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the methoxy group could increase its solubility in organic solvents, while the thiadiazole ring could contribute to its stability and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2-(4-methoxyphenyl)-2-methyl-5-phenyl-2,3-dihydro-1,3,4-thiadiazole” would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices.

Future Directions

The study and application of thiadiazole derivatives is a vibrant field of research, with potential applications in medicinal chemistry, materials science, and other areas. Future research could explore the synthesis, characterization, and potential uses of this specific compound.